Cas no 1506672-26-9 (1-(2,3-dihydro-1H-inden-5-yl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(2,3-dihydro-1H-inden-5-yl)cyclopentane-1-carboxylic acid
• CAS No: 1506672-26-9
• MF: C₁₅H₁₈O₂
• MW: 230.302224636078
• CID: 6003222
• PubChem ID: 82619117
• Update Time: 2025-06-15

1-(2,3-dihydro-1H-inden-5-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1H-inden-5-yl)cyclopentane-1-carboxylic acid
• Cyclopentanecarboxylic acid, 1-(2,3-dihydro-1H-inden-5-yl)-
• 1506672-26-9
• EN300-1746724

• Inchi： 1S/C15H18O2/c16-14(17)15(8-1-2-9-15)13-7-6-11-4-3-5-12(11)10-13/h6-7,10H,1-5,8-9H2,(H,16,17)
• InChI Key： NDGHFRXOVKAINK-UHFFFAOYSA-N
• SMILES： C1(C2C=CC3=C(C=2)CCC3)(C(O)=O)CCCC1

Computed Properties

• Exact Mass: 230.130679813g/mol
• Monoisotopic Mass: 230.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.195±0.06 g/cm3(Predicted)
• Boiling Point: 388.3±21.0 °C(Predicted)
• pka: 4.50±0.20(Predicted)

Additional information on 1-(2,3-dihydro-1H-inden-5-yl)cyclopentane-1-carboxylic acid

Professional Introduction to 1-(2,3-dihydro-1H-inden-5-yl)cyclopentane-1-carboxylic Acid (CAS No. 1506672-26-9)

1-(2,3-dihydro-1H-inden-5-yl)cyclopentane-1-carboxylic acid, with the CAS number 1506672-26-9, is a significant compound in the field of chemical and pharmaceutical research. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a fused cyclopentane ring linked to an indene moiety, which makes it a promising candidate for various biochemical interactions.

The structural configuration of 1-(2,3-dihydro-1H-inden-5-yl)cyclopentane-1-carboxylic acid suggests that it may exhibit favorable pharmacokinetic characteristics. The presence of both cyclopentane and indene rings can contribute to its solubility and metabolic stability, which are crucial factors in drug design. Recent studies have highlighted the importance of such structural motifs in developing novel therapeutic agents that can interact with biological targets with high specificity.

In the realm of medicinal chemistry, the synthesis and characterization of this compound have been subjects of considerable interest. Researchers have been exploring various synthetic pathways to optimize the yield and purity of 1-(2,3-dihydro-1H-inden-5-yl)cyclopentane-1-carboxylic acid. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of the molecule efficiently. These methods not only enhance the synthetic feasibility but also allow for the introduction of functional groups that can modulate biological activity.

The indene moiety in particular has been studied for its potential to act as a scaffold for bioactive molecules. Indenes are known for their ability to interact with enzymes and receptors due to their rigid aromatic structure. In contrast, the cyclopentane ring provides a more flexible backbone, which can be advantageous in terms of binding affinity and pharmacological properties. This combination makes 1-(2,3-dihydro-1H-inden-5-yl)cyclopentane-1-carboxylic acid a versatile building block for designing drugs targeting various diseases.

Recent advancements in computational chemistry have further facilitated the study of this compound. Molecular modeling techniques have been used to predict the binding modes of 1-(2,3-dihydro-1H-inden-5-yl)cyclopentane-1-carboxylic acid with potential biological targets. These simulations have provided valuable insights into how the molecule might interact with proteins and enzymes, guiding the design of more effective derivatives. Such computational approaches are integral in modern drug discovery, enabling researchers to screen large libraries of compounds efficiently.

The pharmaceutical industry has shown particular interest in derivatives of this compound due to their potential therapeutic applications. For instance, modifications to the cyclopentane ring have been explored to enhance binding affinity or metabolic stability. Similarly, variations in the indene moiety have been investigated for their ability to modulate receptor activity. These studies underscore the importance of structure-function relationships in drug development.

In conclusion, 1-(2,3-dihydro-1H-inden-5-yl)cyclopentane-1-carboxylic acid (CAS No. 1506672-26-9) represents a significant advancement in chemical and pharmaceutical research. Its unique structural features and potential applications make it a valuable compound for further study and development. As research continues to uncover new synthetic methods and biological interactions, this molecule is poised to play a crucial role in the discovery of novel therapeutic agents.